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Compound of Interest

Compound Name: 1-(3-Aminopropyl)imidazole

Cat. No.: B109541 Get Quote

An In-depth Technical Guide to 1-(3-
Aminopropyl)imidazole
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of 1-(3-Aminopropyl)imidazole. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Structure and Identification
1-(3-Aminopropyl)imidazole is a heterocyclic compound featuring an imidazole ring

substituted with an aminopropyl group. This structure imparts both basicity, from the primary

amine and the imidazole nitrogen, and potential for hydrogen bonding, making it a versatile

building block in chemical synthesis.

Chemical Structure:
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Figure 1. 2D Chemical Structure of 1-(3-Aminopropyl)imidazole.

Chemical Identifiers

Identifier Value

CAS Number 5036-48-6[1][2][3]

Molecular Formula C₆H₁₁N₃[1][3][4]

Molecular Weight 125.17 g/mol [1][2][4]

IUPAC Name 3-(1H-imidazol-1-yl)propan-1-amine[5]

Synonyms

N-(3-Aminopropyl)imidazole, 1H-Imidazole-1-

propanamine, 3-(1-Imidazolyl)-1-propylamine[1]

[3][6]

InChI
1S/C6H11N3/c7-2-1-4-9-5-3-8-6-9/h3,5-6H,1-

2,4,7H2[2][3]

InChIKey KDHWOCLBMVSZPG-UHFFFAOYSA-N[1][2][3]

| SMILES | NCCCn1ccnc1[2][7] |

Physicochemical and Spectroscopic Properties
1-(3-Aminopropyl)imidazole is a clear, colorless liquid at room temperature.[4][8] It is miscible

with water.[4]

Physicochemical Properties
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Property Value

Appearance Clear colorless liquid[4][8]

Melting Point -68 °C[4][8]

Boiling Point 296 °C[4][8]

Density 1.049 g/mL at 25 °C[2][4]

Refractive Index (n20/D) 1.519[2][4]

Flash Point >110 °C (>230 °F)[4]

Water Solubility Miscible[4]

| pKa | 9.08 ± 0.10 (Predicted)[4] |

Spectroscopic Data Infrared (IR) and mass spectrometry data for 1-(3-Aminopropyl)imidazole
are available through the NIST Chemistry WebBook.[1][3]

Synthesis Protocols
A common industrial synthesis method involves a two-step process starting from imidazole and

acrylonitrile.[9]

Experimental Protocol: Two-Step Synthesis[9]

Step 1: Cyanoethylation of Imidazole

Reactants: Imidazole and acrylonitrile are used as the primary raw materials. The molar ratio

of imidazole to acrylonitrile typically ranges from 1:1 to 1:5.[9]

Reaction Conditions: The reactants are stirred in a suitable solvent. The reaction is carried

out at a temperature between 30°C and 70°C for 1 to 10 hours.[9]

Product: This step yields N-cyanoethyl imidazole.

Step 2: Hydrogenation of N-cyanoethyl imidazole
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Catalyst: Raney nickel is used as the catalyst for the reduction.[9]

Reaction Conditions: The N-cyanoethyl imidazole intermediate is subjected to

hydrogenation. The reaction is conducted under a hydrogen pressure of 1–20 MPa and a

temperature of 50–200°C, with stirring for 2–10 hours.[9] A more specific condition

mentioned is a hydrogen pressure of 10 MPa at 125°C for 5 hours.[9]

Final Product: The hydrogenation of the nitrile group yields the primary amine, resulting in

the final product, 1-(3-Aminopropyl)imidazole.

This method is noted for its use of readily available raw materials and mild reaction conditions.

[9]
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Workflow for the Synthesis of 1-(3-Aminopropyl)imidazole

Step 1: Cyanoethylation

Step 2: Hydrogenation

Imidazole

Stirring
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Acrylonitrile

N-cyanoethyl imidazole

Hydrogenation
(1-20 MPa, 50-200°C, 2-10h)

Raney Nickel Catalyst H₂ Gas

1-(3-Aminopropyl)imidazole

Click to download full resolution via product page

Caption: Synthesis workflow of 1-(3-Aminopropyl)imidazole.

Biological and Chemical Applications
While the imidazole moiety is a core component of many biologically active molecules,

including antifungal and anticancer agents, specific signaling pathway interactions for 1-(3-
Aminopropyl)imidazole itself are not extensively documented in the reviewed literature.[10]

[11][12] The primary applications of this compound are as a chemical intermediate and a

functional monomer.
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Key Applications:

Curing Agent: It serves as an excellent liquid imidazole curing agent for epoxy resins,

offering high activity and a long pot life without crystallizing in cold conditions.[9]

Monomer for pH-Sensitive Polymers: 1-(3-Aminopropyl)imidazole is utilized in the

synthesis of pH-sensitive polyaspartamide derivatives and amphiphilic polymers.[2][4] These

smart polymers have applications in drug delivery systems, where a change in pH (e.g., in

endosomal compartments or tumor microenvironments) can trigger the release of a

therapeutic cargo.

Intermediate in Organic Synthesis: It acts as a versatile building block for creating more

complex molecules. For instance, it can be reacted with isocyanates to form urea

derivatives, as demonstrated in the synthesis of phenylurea propyl imidazole (PUPI), a

thermal latent curing agent.[13]

Safety and Handling
1-(3-Aminopropyl)imidazole is classified as a hazardous chemical and requires careful

handling.

Hazard Summary

Hazard Class Statement

Acute Toxicity (Oral) Category 4: Harmful if swallowed.[6]

Skin Corrosion/Irritation
Category 1B: Causes severe skin burns and eye

damage.[6]

Serious Eye Damage Category 1: Causes serious eye damage.[6]

| Aquatic Hazard | Harmful to aquatic organisms with long-lasting effects.[6][14] |

Handling and Personal Protective Equipment (PPE)

Engineering Controls: Use only under a chemical fume hood. Ensure that eyewash stations

and safety showers are close to the workstation.[14]
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Personal Protection:

Eye/Face: Wear tight-sealing safety goggles and a face shield.[14]

Skin: Wear appropriate protective gloves and clothing to prevent skin exposure.[14]

Respiratory: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if

exposure limits are exceeded.[14]

Incompatible Materials: Avoid strong oxidizing agents.[6][14]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store under

an inert atmosphere.[6]

First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[14]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Call a physician immediately.[14]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention.[15]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an unconscious person. Call a physician

immediately.[6][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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